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Compound Name: NLS (PKKKRKV) hydrochloride
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A Technical Guide to the Biophysical Properties of NLS (PKKKRKV) Hydrochloride

Introduction

The Simian Virus 40 (SV40) large T-antigen nuclear localization signal (NLS), with the amino
acid sequence Pro-Lys-Lys-Lys-Arg-Lys-Val (PKKKRKYV), represents the archetypal
monopartite classical NLS (cNLS).[1] First identified in 1984, this short, positively charged
peptide sequence is responsible for targeting the large T-antigen to the host cell nucleus, a
critical step in viral replication.[1] Due to its high efficiency and well-characterized mechanism,
the SV40 NLS has become an indispensable tool in cell biology and drug delivery research. It
is frequently used to mediate the nuclear import of therapeutic genes, proteins, and
nanoparticles.[2][3][4] This technical guide provides an in-depth overview of the core
biophysical properties of the synthetic peptide NLS (PKKKRKYV) as a hydrochloride salt,
offering critical data and experimental protocols for researchers and drug development
professionals.

Core Biophysical Properties

The biophysical characteristics of the PKKKRKYV peptide are fundamental to its function as a
nuclear targeting moiety. Its highly cationic nature is central to its interaction with the importin-a
receptor.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b8143698?utm_src=pdf-interest
https://www.benchchem.com/product/b8143698?utm_src=pdf-body
https://en.wikipedia.org/wiki/Nuclear_localization_sequence
https://en.wikipedia.org/wiki/Nuclear_localization_sequence
https://www.medchemexpress.com/nls-pkkkrkv-hydrochloride.html
https://www.medchemexpress.com/nls-pkkkrkv.html
https://pubmed.ncbi.nlm.nih.gov/15911050/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8143698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source

Amino Acid Sequence Pro-Lys-Lys-Lys-Arg-Lys-Val [1]

Molecular Formula C40H79CIN1408 [5]

Molecular Weight (as HCI salt) 919.60 g/mol [6]

Molecular Weight (free

oeptide) 883.14 g/mol [51[7]

Net Charge at pH 7.4 +6 Calculated[8][9][10]
Isoelectric Point (pl) High (Calculated) [8]

Note: The net charge is calculated based on the ionizable groups of the amino acid residues at
a physiological pH of 7.4.[9][11] The high isoelectric point is a consequence of the abundance
of basic residues (Lysine and Arginine).

Structural Characteristics

In an unbound state in aqueous solution, short peptides like the SV40 NLS typically do not
adopt a stable secondary structure and exist as a flexible random coil. However, upon binding
to the major NLS-binding site of importin-a, the peptide adopts a more defined, extended
conformation that fits into a groove on the surface of the importin protein.[12][13] This induced
fit is crucial for the high-affinity interaction that precedes nuclear import.

Solubility and Stability

For experimental applications, the NLS (PKKKRKYV) hydrochloride peptide exhibits good
solubility in aqueous solutions.

» Solubility: It is readily soluble in water, with concentrations up to 100 mg/mL achievable,
sometimes requiring sonication for complete dissolution.[2]

o Storage: For long-term stability, it is recommended to store the peptide in a desiccated form
at -20°C or -80°C. In solution, it should be stored at -80°C for up to 6 months or at -20°C for
up to one month.[2] Repeated freeze-thaw cycles should be avoided to prevent degradation.
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Interaction with the Nuclear Import Machinery

The primary function of the PKKKRKYV NLS is to mediate the transport of cargo molecules into
the nucleus. This process is initiated by the specific recognition and binding of the NLS by the
importin-a subunit of the heterodimeric importin receptor.[3][6]

Binding Affinity

The interaction between the SV40 NLS and importin-a is characterized by a high binding
affinity, which is essential for efficient nuclear import.[14] While the precise dissociation
constant (Kd) can vary depending on the specific importin-a isoform and the experimental
conditions, values are typically in the low nanomolar range.[12][14]

Interacting Proteins Dissociation Constant (Kd) Method

) In vitro fluorescence-based
SV40 NLS and Importin-a ~40 nM
assays[14]

Note: The affinity can be influenced by residues flanking the core NLS sequence.[4]

The Classical Nuclear Import Pathway

The transport of a protein bearing the PKKKRKYV NLS into the nucleus follows the well-
established classical nuclear import pathway. This intricate process involves several key
proteins that shuttle between the cytoplasm and the nucleoplasm.

» Recognition: In the cytoplasm, importin-a recognizes and binds to the NLS of the cargo
protein.[13]

e Complex Formation: Importin-3 then binds to the importin-a/cargo complex.[1]

e Translocation: The resulting trimeric complex is translocated through the nuclear pore
complex (NPC), a large channel spanning the nuclear envelope.[15]

» Dissociation: Once inside the nucleus, the small GTPase Ran, in its GTP-bound state (Ran-
GTP), binds to importin-f. This interaction causes a conformational change that leads to the
dissociation of the complex and the release of the cargo into the nucleoplasm.[16]
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» Recycling: The importin-a and importin-B/Ran-GTP complexes are then exported back to the
cytoplasm, where Ran-GTP is hydrolyzed to Ran-GDP, releasing the importins for another
round of transport.[17]
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1. Culture Adherent Cells
on Coverslips

3. Prepare Import Mix:
2. Permeabilize Plasma Membrane - Fluorescent NLS-Cargo
with Digitonin - Importins (a & B)
- Ran, ATP, GTP

l

4. Incubate Permeabilized Cells
with Import Mix

l

5. Wash and Fix Cells

l

6. Mount on Slide and Image
via Fluorescence Microscopy

7. Quantify Nuclear
Fluorescence Intensity

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8143698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Microcalorimeter

Syringe:
NLS Peptide (PKKKRKY)

Titration
Stepwise Injections)

Sample Cell:
Importin-a Solution

Detector Measures
Heat Change (AH)

(Heat vs. Molar Ratio)

Binding Isotherm T

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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